N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide

• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: N-[2-(oxolan-2-ylmethoxy)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H18N2O3/c20-17(13-7-9-18-10-8-13)19-15-5-1-2-6-16(15)22-12-14-4-3-11-21-14/h1-2,5-10,14H,3-4,11-12H2,(H,19,20)
• InChI Key: CRKCKZBPPMRJGB-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=CC=CC=C2NC(=O)C3=CC=NC=C3

Description

N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide, also known as THFA-NIA, is a chemical compound that has been extensively studied for its potential applications in scientific research. THFA-NIA is a derivative of isonicotinamide, a compound that is commonly used in the synthesis of various pharmaceuticals. The addition of the tetrahydro-2-furanylmethoxy group to isonicotinamide has been shown to enhance the compound's bioavailability and pharmacological properties.

Mechanism of Action

The mechanism of action of N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. Additionally, N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide has been shown to modulate the activity of certain ion channels, which play a role in the transmission of nerve impulses.
Biochemical and Physiological Effects
N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide can induce apoptosis, or programmed cell death, in cancer cells. N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide has also been shown to inhibit the proliferation of cancer cells and to enhance the cytotoxicity of certain chemotherapeutic agents. In addition, N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide is its high solubility in water and other polar solvents, which makes it easy to work with in laboratory settings. Additionally, N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide has been shown to have low toxicity in vitro and in vivo, making it a safe option for use in animal studies. However, one limitation of N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide is its relatively high cost compared to other fluorescent probes and biochemical reagents.

Future Directions

There are several potential future directions for research on N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide. One area of interest is the development of N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide-based therapeutics for the treatment of cancer and other diseases. N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide has been shown to have promising anti-cancer properties, and further research could lead to the development of novel cancer treatments. Another potential direction is the use of N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide in the development of biosensors for the detection of specific proteins and enzymes. N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide's high selectivity and sensitivity make it a promising candidate for the development of such biosensors. Finally, further studies are needed to fully elucidate the mechanism of action of N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide and to identify additional targets for its use in scientific research.
Conclusion
In conclusion, N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide is a chemical compound that has shown great potential for use in scientific research. Its selective binding properties and low toxicity make it a valuable tool for studying cellular processes and identifying potential drug targets. While further research is needed to fully understand its mechanism of action and potential applications, N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide represents a promising avenue for future scientific inquiry.

Synthesis Methods

The synthesis of N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide involves the reaction of isonicotinamide with tetrahydrofurfuryl alcohol in the presence of a catalyst. The resulting product is then treated with a reagent such as thionyl chloride to yield the final compound. The synthesis of N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide has been optimized to achieve high yields and purity, making it a viable option for large-scale production.

Scientific Research Applications

N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide has been studied for its potential applications in various areas of scientific research. One area of interest is its use as a fluorescent probe for imaging biological systems. N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide has been shown to selectively bind to certain proteins and enzymes, allowing for their visualization under fluorescent microscopy. This property makes N-[2-(tetrahydro-2-furanylmethoxy)phenyl]isonicotinamide a valuable tool for studying cellular processes and identifying potential drug targets.